Cas no 1804898-63-2 (2-Cyano-4-ethyl-3-hydroxybenzoic acid)

• Product Name: 2-Cyano-4-ethyl-3-hydroxybenzoic acid
• CAS No: 1804898-63-2
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 5009315
• Update Time: 2025-10-31

2-Cyano-4-ethyl-3-hydroxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-ethyl-3-hydroxybenzoic acid

• Inchi： 1S/C10H9NO3/c1-2-6-3-4-7(10(13)14)8(5-11)9(6)12/h3-4,12H,2H2,1H3,(H,13,14)
• InChI Key： SBMMJRGDIDGTMA-UHFFFAOYSA-N
• SMILES： OC1C(C#N)=C(C(=O)O)C=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 2.2
• Topological Polar Surface Area: 81.3

Additional information on 2-Cyano-4-ethyl-3-hydroxybenzoic acid

Comprehensive Overview of 2-Cyano-4-ethyl-3-hydroxybenzoic acid (CAS No. 1804898-63-2): Properties, Applications, and Industry Insights

2-Cyano-4-ethyl-3-hydroxybenzoic acid (CAS No. 1804898-63-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a cyano group (-CN) and a hydroxybenzoic acid backbone, which contribute to its reactivity and potential applications. Researchers are increasingly exploring its role as a building block for synthesizing complex molecules, particularly in drug discovery and material science.

The growing demand for high-performance intermediates in the chemical industry has put 2-Cyano-4-ethyl-3-hydroxybenzoic acid under the spotlight. Its CAS number 1804898-63-2 serves as a critical identifier for procurement and regulatory compliance. Recent studies highlight its utility in developing bioactive compounds, with potential applications in anti-inflammatory agents and enzyme inhibitors. This aligns with the current trend of targeting sustainable synthesis methods, a hot topic in green chemistry forums.

From a technical perspective, the ethyl substituent at the 4-position of the aromatic ring enhances the compound's lipophilicity, making it valuable for drug delivery optimization. Meanwhile, the hydroxy and cyano functional groups offer versatile sites for further chemical modifications. These properties answer frequent search queries like "benzoic acid derivatives in medicinal chemistry" or "cyano-group applications in organic synthesis", which dominate academic and industrial discussions.

In material science, CAS 1804898-63-2 is investigated for its potential in designing advanced polymers and coordination complexes. Its ability to act as a chelating agent has sparked interest in catalysis and nanotechnology circles. Notably, patent databases reveal its inclusion in formulations for UV-stabilizers and specialty coatings, addressing the market need for light-resistant materials—a frequently searched term in industrial R&D contexts.

Quality control of 2-Cyano-4-ethyl-3-hydroxybenzoic acid requires stringent HPLC analysis and spectroscopic characterization (FTIR, NMR), topics often queried by analytical chemists. The compound's storage conditions (typically 2-8°C under inert atmosphere) and solubility profile (moderate in polar organic solvents) are practical considerations for laboratory handling, frequently appearing in technical FAQs.

Emerging applications in crop protection formulations have positioned this compound as a candidate for next-generation agrochemicals. Its structural motifs show promise in developing environmentally friendly pesticides, resonating with the global push for sustainable agriculture solutions—a trending search phrase across scientific and policy platforms. Regulatory databases indicate ongoing evaluations for its ecological impact, reflecting the industry's focus on green chemistry metrics.

The synthesis route for CAS 1804898-63-2 typically involves multistep organic reactions starting from commercially available precursors. Process chemists often search for yield optimization strategies and catalytic alternatives to traditional methods, highlighting the compound's relevance in process chemistry discussions. Recent literature emphasizes atom-economical approaches to its production, addressing the pharmaceutical industry's demand for cost-effective intermediates.

From a market perspective, suppliers of 2-Cyano-4-ethyl-3-hydroxybenzoic acid are expanding GMP-compliant production capabilities to meet the needs of clinical-stage developers. This responds to the increasing search volume for pharma-grade intermediates and custom synthesis services. The compound's patent landscape shows growing activity in bioconjugation techniques and prodrug development, areas generating substantial academic and commercial interest.

Analytical challenges associated with 1804898-63-2, such as isomeric purity determination and trace impurity profiling, are actively discussed in chromatography forums. These technical aspects frequently appear in search queries from quality assurance professionals. The compound's spectral data (particularly 13C NMR shifts and mass fragmentation patterns) are valuable references for analytical method development, making them highly sought-after information in research databases.

Future research directions for 2-Cyano-4-ethyl-3-hydroxybenzoic acid may explore its structure-activity relationships in greater depth, particularly regarding molecular recognition properties. The scientific community's growing interest in hydrogen-bonding motifs and molecular stacking interactions—evident from citation trends—suggests expanding applications in crystal engineering and supramolecular chemistry. These interdisciplinary connections enhance the compound's visibility across multiple research domains.